Cas no 827337-20-2 (Methanone, (1R,3S,4S)-2-oxabicyclo[2.2.2]oct-5-en-3-ylphenyl-)

• Product name: Methanone, (1R,3S,4S)-2-oxabicyclo[2.2.2]oct-5-en-3-ylphenyl-
• CAS No: 827337-20-2
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 684581
• PubChem ID: 71417497

Methanone, (1R,3S,4S)-2-oxabicyclo[2.2.2]oct-5-en-3-ylphenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (1R,3S,4S)-2-oxabicyclo[2.2.2]oct-5-en-3-ylphenyl-
• 827337-20-2
• [(1R,3S,4S)-2-Oxabicyclo[2.2.2]oct-5-en-3-yl](phenyl)methanone
• DTXSID70836833

• Inchi： InChI=1S/C14H14O2/c15-13(10-4-2-1-3-5-10)14-11-6-8-12(16-14)9-7-11/h1-6,8,11-12,14H,7,9H2/t11-,12+,14+/m1/s1
• InChI Key： PGNWZISISIOBOW-DYEKYZERSA-N
• SMILES： C1CC2C=CC1C(O2)C(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.5